BENGHE Foundational & Exploratory

Check Availability & Pricing

Disperse Red 73 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764

An In-depth Technical Guide to Disperse Red 73

Disperse Red 73 is a synthetic organic compound classified as a monoazo dye.[1] It is widely
utilized in the textile industry for dyeing synthetic fibers, particularly polyester and its blends,
due to its vibrant bluish-red hue and good fastness properties.[1][2][3] This guide provides a
comprehensive overview of its chemical structure, properties, synthesis, and safety
considerations for researchers, scientists, and professionals in drug development and chemical
industries.

Chemical Identity and Structure

Disperse Red 73 is structurally characterized by an azo bridge linking a substituted
nitrobenzonitrile and an N-alkylaniline moiety.

o |[UPAC Name: 2-[[4-[2-cyanoethyl(ethyl)amino]phenyl]diazenyl]-5-nitrobenzonitrile[4]

o Synonyms: C.l. Disperse Red 73, Disperse Rubine GFL, Disperse Red SE-GFL, Allilon
Rubine FL

e Chemical Class: Monoazo Dye

Physicochemical Properties

The physical and chemical properties of Disperse Red 73 are summarized in the table below.
It typically appears as a dark red powder or granular solid. It is insoluble in water but shows
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solubility in various organic solvents such as ethanol, acetone, and benzene.

Property Value Source
CAS Number 16889-10-4

Molecular Formula C18H16N602

Molecular Weight 348.36 g/mol

Appearance Dark red powder / Red grain

Melting Point 149-150 °C

Boiling Point 614.2 £ 55.0 °C (Predicted)

Solubilit Insoluble in water; Soluble in
olubility
ethanol, acetone, benzene

Tinctorial and Application Properties

Disperse Red 73 is primarily used for dyeing polyester, acetate, triacetate, and nylon fibers. It
yields a bright, bluish-red shade and is suitable for high-temperature dyeing methods. The
optimal pH for the dyeing bath is in the slightly acidic range of 3 to 7. The dye is sensitive to
alkali and can be hydrolyzed under alkaline conditions.

Application Property Details Source

Polyester, Polyester/Cotton
Suitable Fibers Blends, Acetate, Triacetate,

Nylon, Acrylic

] High Temperature, Thermosol,
Dyeing Method

Printing
Optimal Dyeing pH 3-7
Light Fastness Grade 6 (on a scale of 1-8)
Washing Fastness Grade 5 (on a scale of 1-5)
Color Shade Bright bluish-red
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Experimental Protocols
Manufacturing Process: Diazotization and Coupling

The synthesis of Disperse Red 73 is a standard two-step process involving diazotization
followed by an azo coupling reaction.

Step 1: Diazotization of 2-Cyano-4-nitroaniline

Preparation of Diazo Component: 2-Cyano-4-nitroaniline is suspended in an acidic medium,
typically an aqueous solution of a strong mineral acid like sulfuric acid or hydrochloric acid.

e Cooling: The suspension is cooled to a low temperature, usually between 0-5 °C, in an ice
bath to ensure the stability of the resulting diazonium salt.

» Addition of Diazotizing Agent: An aqueous solution of sodium nitrite (NaNO:2) is added slowly
and portion-wise to the cooled suspension. The temperature is strictly maintained below 5 °C
during this addition.

e Reaction: The sodium nitrite reacts with the acidic medium to form nitrous acid (HNO2),
which then reacts with the primary aromatic amine (2-Cyano-4-nitroaniline) to form the
corresponding diazonium salt. The reaction is monitored for completion, typically by testing
for the absence of the starting amine and the presence of excess nitrous acid.

Step 2: Azo Coupling with N-ethyl-N-cyanoethylaniline

o Preparation of Coupling Component: N-ethyl-N-cyanoethylaniline is dissolved or suspended
in a suitable medium, often in the presence of an acid-binding agent to control the pH of the
coupling reaction.

o Coupling Reaction: The freshly prepared, cold diazonium salt solution from Step 1 is added
slowly to the solution of the coupling component. The temperature is maintained at a low
level (0-10 °C) to control the reaction rate and prevent decomposition of the diazonium salt.

e pH Adjustment: The pH of the reaction mixture is carefully controlled, as the coupling
reaction is pH-dependent. An appropriate pH (typically weakly acidic) is maintained to
facilitate the electrophilic substitution reaction on the activated aromatic ring of the coupling
component.
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e Product Isolation: Upon completion of the coupling reaction, the precipitated Disperse Red
73 dye is isolated from the reaction mixture by filtration.

 Purification: The crude dye is washed thoroughly with water to remove residual acids, salts,
and unreacted starting materials. It may be further purified by recrystallization from a suitable
solvent if required.

e Drying: The final product is dried under controlled temperature conditions to yield the
Disperse Red 73 dye as a powder.

Safety and Ecotoxicity

Disperse Red 73 requires careful handling as it may cause skin and eye irritation. Standard
personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn
when working with this chemical. Adequate ventilation is necessary to avoid the formation and
inhalation of dust.

Studies have investigated its environmental fate and toxicological profile, indicating that it can
be mutagenic in some tests and may pose risks to aquatic organisms. Research has focused
on its degradation, with findings that enzymes from E. coli can bleach the dye, producing
potentially harmful amines like 4-Nitroaniline.

Toxicity Data Value Species Source
LD50 (Intraperitoneal)  >200 mg/kg Rat
LC50 (48h) 110 mg/L Daphnia magna

Mandatory Visualization

The following diagram illustrates the synthetic pathway for Disperse Red 73.
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Step 1: Diazotization
2-Cyano-4-nitroaniline NaNO2, H2S0O4
-5 °C
Step 2: Azo Coupling
Diazonium Salt Intermediate N-ethyl-N-cyanoethylaniline

Coupling Reaftion
(Weakly Acidif pH)

Disperse Red 73

Click to download full resolution via product page

Caption: Synthetic pathway of Disperse Red 73 via diazotization and azo coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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